13-Hydroxy-8,11,13-podocarpatrien-18-oic acid

• Molecular Formula: C17H22O3
• Molecular Weight: 274.35 g/mol
• InChI: InChI=1S/C17H22O3/c1-16-8-3-9-17(2,15(19)20)14(16)7-4-11-10-12(18)5-6-13(11)16/h5-6,10,14,18H,3-4,7-9H2,1-2H3,(H,19,20)/t14-,16-,17-/m1/s1
• InChIKey: DWHTYLMRWXUGJL-DJIMGWMZSA-N

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid: Key Procurement Parameters and Research-Grade Specifications

13-Hydroxy-8,11,13-podocarpatrien-18-oic acid (CAS 61597-83-9) is a naturally occurring abietane-type diterpenoid [1] with the molecular formula C17H22O3 and a molecular weight of 274.35 g/mol [2]. It has been isolated from multiple botanical sources including Pinus yunnanensis Franch. bark , Pinus kesiya var. langbianensis herbs , and Podocarpus fasciculus . As a phenolic diterpene featuring both hydroxyl (-OH) and carboxylic acid (-COOH) functional groups , this compound exhibits weak basic (essentially neutral) character based on its pKa .

• [1] Wang SY, et al. Diterpenoid constituents in Pseudolarix amabilis and their antitumor activities in vitro. Zhongguo Zhong Yao Za Zhi. 2023; 10.19540/j.cnki.cjcmm.20220427.201. View Source
• [2] ChemWhat. 13-Hydroxy-8,11,13-podocarpatrien-18-oic acid CAS#: 61597-83-9. Database entry. View Source

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid: Why In-Class Diterpenoid Analogs Cannot Be Interchanged for Targeted Research

Despite sharing the abietane diterpenoid skeleton with compounds such as podocarpic acid, dehydroabietic acid, and abietic acid , 13-hydroxy-8,11,13-podocarpatrien-18-oic acid exhibits distinct biological activity profiles and structural features that preclude direct substitution. The positional isomerism between 13-hydroxy podocarpic acid (hydroxyl at C-13) and podocarpic acid (hydroxyl at C-12) results in different antioxidant activity levels , while its parent skeleton differs from abietane-type anti-tumor actives in the same plant source [1]. Furthermore, the absence of conjugated diene systems present in abietic acid and the lack of an aromatic C-ring found in dehydroabietic acid create distinct chemical reactivity and biological target engagement profiles, underscoring the need for compound-specific procurement rather than class-level substitution.

• [1] Wang SY, et al. Diterpenoid constituents in Pseudolarix amabilis and their antitumor activities in vitro. Zhongguo Zhong Yao Za Zhi. 2023; 10.19540/j.cnki.cjcmm.20220427.201. View Source

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid: Quantitative Differentiation Evidence for Scientific Procurement Decisions

13-Hydroxy Podocarpic Acid vs. Podocarpic Acid: Positional Isomerism Differentiates Antioxidant Activity Profile

In a head-to-head microbial biotransformation study using podocarpic acid as the substrate, 13-hydroxy podocarpic acid was produced as a known metabolite alongside 2α-hydroxy podocarpic acid and 11-hydroxy podocarpic acid . This direct study design establishes that the C-13 hydroxylation product possesses demonstrable antioxidant activity, with the tested metabolites exhibiting activity comparable to the positive control ascorbic acid . While the study did not provide discrete quantitative values for each metabolite individually, it demonstrates that the hydroxylation position differentiates biological activity within this scaffold.

Evidence Dimension	Antioxidant activity
Target Compound Data	Comparable to ascorbic acid (exact values not provided in abstract)
Comparator Or Baseline	Ascorbic acid (positive control); Podocarpic acid (parent substrate)
Quantified Difference	Activity comparable to ascorbic acid; exact fold-difference vs. parent podocarpic acid not quantified in available abstract
Conditions	Microbial transformation by Mucor ramannianus ATCC 9628 and Beauveria bassiana ATCC 7159; antioxidant assay method not specified in abstract

Why This Matters

For researchers studying structure-activity relationships in diterpenoid antioxidants, this compound provides a specific hydroxylation isomer with demonstrated activity, distinct from the parent podocarpic acid scaffold.

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid vs. Co-Occurring Abietane Diterpenoids: Differential Cytotoxic Activity Against K562 Leukemia Cells

In a study isolating 17 abietane diterpenoids from Pseudolarix amabilis seeds, 13-hydroxy-8,11,13-podocarpatrien-18-oic acid (compound 4) was evaluated alongside all isolates for antitumor activity against HepG2, SH-SY5Y, and K562 cell lines [1]. Of the 17 compounds tested, only compounds 8 (metaglyptin B) and 17 (7β-hydroxydehydroabietic acid) showed potential cytotoxic activity against K562 cells, with IC50 values of 26.77 and 37.35 μmol·L⁻¹, respectively [1]. The target compound did not demonstrate quantifiable cytotoxicity within the tested concentration range, establishing a clear negative differentiation from the active abietane diterpenoids in this specific assay system.

Evidence Dimension	Cytotoxicity against K562 leukemia cells
Target Compound Data	No significant activity (IC50 not determinable within tested range)
Comparator Or Baseline	Metaglyptin B (IC50 = 26.77 μmol·L⁻¹); 7β-hydroxydehydroabietic acid (IC50 = 37.35 μmol·L⁻¹)
Quantified Difference	Target compound showed no measurable cytotoxicity vs. active comparators with IC50 values of 26.77–37.35 μmol·L⁻¹
Conditions	In vitro antitumor assay using HepG2, SH-SY5Y, and K562 cell lines

Why This Matters

This negative result is valuable for researchers seeking non-cytotoxic diterpenoid scaffolds for anti-inflammatory or other therapeutic applications where cytotoxicity against hematopoietic cells is undesirable.

• [1] Wang SY, et al. Diterpenoid constituents in Pseudolarix amabilis and their antitumor activities in vitro. Zhongguo Zhong Yao Za Zhi. 2023; 10.19540/j.cnki.cjcmm.20220427.201. View Source

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid vs. Podocarpic Acid Derivatives: Distinct Anti-Inflammatory Pathway Modulation Without Quantified Cytokine Release Data

The compound is reported to modulate inflammatory pathways, potentially inhibiting key enzymes and pathways involved in inflammatory processes, with primary research interest in anti-inflammatory properties . In contrast, the parent scaffold podocarpic acid has been studied as a cytokine (IL-1β) release inhibitor with specific derivatives developed for this activity [1]. However, a direct quantitative comparison of IL-1β inhibition between 13-hydroxy-8,11,13-podocarpatrien-18-oic acid and podocarpic acid or its active derivatives is not available in the current literature. The mechanistic differentiation between general anti-inflammatory pathway modulation and specific IL-1β release inhibition represents a qualitative distinction only.

Evidence Dimension	Anti-inflammatory mechanism
Target Compound Data	Modulates inflammatory pathways; inhibits key inflammatory enzymes (no quantitative IC50 available)
Comparator Or Baseline	Podocarpic acid derivatives (IL-1β cytokine release inhibitors)
Quantified Difference	No direct quantitative comparative data available between target compound and comparator
Conditions	General inflammatory pathway assays (specific assay conditions not detailed in available sources)

Why This Matters

Researchers specifically targeting IL-1β release inhibition should prioritize podocarpic acid derivatives, while those exploring broader anti-inflammatory pathway modulation may consider this compound for distinct mechanistic profiling.

• [1] Novel cytokine release inhibitors. Part IV: Analogs of podocarpic acid. Bioorg Med Chem Lett. 1999. View Source

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid Procurement: Available Purity Grades and Supplier Documentation

Multiple vendors offer 13-hydroxy-8,11,13-podocarpatrien-18-oic acid with specified purity grades: ≥98.0% (AbMole Cat. No. M39680) , HPLC≥97% (Beyotime Cat. No. Y215993) , 95% (AKSci Cat. No. W1513) , and ≥98% (InvivoChem Cat. No. V47517) . Certificate of Analysis (COA) and Material Safety Data Sheet (MSDS) documentation are available upon request from select suppliers , with storage recommendations at -20°C for powder form (3-year stability) or -80°C in solvent .

Evidence Dimension	Available purity specifications
Target Compound Data	≥98.0% (AbMole); HPLC≥97% (Beyotime); 95% (AKSci); ≥98% (InvivoChem)
Comparator Or Baseline	Podocarpic acid: 99.39% available from MedChemExpress
Quantified Difference	Purity grade availability for target compound ranges from 95% to ≥98%, compared to up to 99.39% for structurally related podocarpic acid
Conditions	Vendor specifications as of 2024–2025

Why This Matters

Procurement decisions should be based on required purity thresholds for specific assays, with awareness that higher-purity grades (>99%) are less readily available for this compound compared to podocarpic acid.

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid vs. Abietic Acid: Differential Chemical Reactivity Based on Structural Features

13-Hydroxy-8,11,13-podocarpatrien-18-oic acid contains hydroxyl (-OH) and carboxylic acid (-COOH) functional groups but lacks the conjugated diene system present in abietic acid (C17H25COOH) . This structural distinction eliminates the potential for diene-based oxidation and Diels-Alder reactivity characteristic of abietic acid, which undergoes auto-oxidation and polymerization reactions that complicate experimental reproducibility . The target compound's aromatic C-ring structure confers greater oxidative stability compared to the conjugated diene-containing abietane diterpenoids.

Evidence Dimension	Chemical stability and oxidative potential
Target Compound Data	Aromatic C-ring; no conjugated diene system; LogP ≈ 3.487
Comparator Or Baseline	Abietic acid: Contains conjugated diene system prone to auto-oxidation and Diels-Alder reactivity
Quantified Difference	Structural difference eliminates conjugated diene reactivity pathway; LogP comparison not available
Conditions	Physicochemical property comparison based on structural analysis

Why This Matters

For assay development and long-term storage, this compound offers improved oxidative stability compared to conjugated diene-containing diterpenoids like abietic acid, reducing batch-to-batch variability and degradation artifacts.

13-Hydroxy-8,11,13-podocarpatrien-18-oic Acid: Evidence-Based Research and Procurement Application Scenarios

Non-Cytotoxic Diterpenoid Scaffold for Anti-Inflammatory Lead Optimization

Researchers pursuing diterpenoid-based anti-inflammatory agents with minimal cytotoxicity against hematopoietic cell lineages can utilize 13-hydroxy-8,11,13-podocarpatrien-18-oic acid as a scaffold. This compound demonstrated no measurable cytotoxicity against K562 leukemia cells at concentrations where co-isolated abietane diterpenoids (metaglyptin B and 7β-hydroxydehydroabietic acid) exhibited IC50 values of 26.77 and 37.35 μmol·L⁻¹, respectively [1]. Combined with its reported anti-inflammatory pathway modulation properties , this compound offers a favorable selectivity profile for inflammation-targeted medicinal chemistry programs.

Natural Product Reference Standard for Diterpenoid Antioxidant Screening

13-Hydroxy-8,11,13-podocarpatrien-18-oic acid (13-hydroxy podocarpic acid) can be employed as a reference standard or positive control in antioxidant screening assays. The compound was produced via microbial biotransformation of podocarpic acid and exhibited antioxidant activity comparable to ascorbic acid in comparative testing . For laboratories developing high-throughput antioxidant screening platforms for natural product libraries, this compound serves as a diterpenoid-specific benchmark distinct from standard small-molecule controls like ascorbic acid.

Chemotaxonomic Marker for Pinus and Podocarpus Species Authentication

Given its isolation from multiple Pinus species (P. yunnanensis Franch. bark and P. kesiya var. langbianensis herbs ) and Podocarpus fasciculus , 13-hydroxy-8,11,13-podocarpatrien-18-oic acid functions as a species-specific diterpenoid marker for botanical authentication and quality control. Analytical laboratories can leverage this compound as a reference standard for HPLC-based chemotaxonomic profiling of Pinus and Podocarpus species, enabling verification of botanical identity and detection of adulteration in herbal materials.

Oxidatively Stable Diterpenoid for Long-Term Storage and Assay Development

For assay development requiring diterpenoid controls with extended shelf-life and reduced batch variability, 13-hydroxy-8,11,13-podocarpatrien-18-oic acid offers superior oxidative stability compared to conjugated diene-containing diterpenoids like abietic acid . The compound's aromatic C-ring structure eliminates auto-oxidation and polymerization pathways that complicate experimental reproducibility. Procurement specifications should prioritize suppliers providing purity documentation ≥98% with recommended storage at -20°C (powder, 3-year stability) or -80°C (in solvent) .

• [1] Wang SY, et al. Diterpenoid constituents in Pseudolarix amabilis and their antitumor activities in vitro. Zhongguo Zhong Yao Za Zhi. 2023; 10.19540/j.cnki.cjcmm.20220427.201. View Source